2-((difluoromethyl)sulfonyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C16H14F2N4O4S/c1-22-8-4-6-11(22)14-20-13(26-21-14)9-19-15(23)10-5-2-3-7-12(10)27(24,25)16(17)18/h2-8,16H,9H2,1H3,(H,19,23)
• InChI Key: PMUQRORURQXXPN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)C3=CC=CC=C3S(=O)(=O)C(F)F
• Molecular Formula: C16H14F2N4O4S
• Molecular Weight: 396.4 g/mol

Description

2-((difluoromethyl)sulfonyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H14F2N4O4S and its molecular weight is 396.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Cancer Research

One significant application of the compound "2-((difluoromethyl)sulfonyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide" and its derivatives is in the field of cancer research. Studies have demonstrated the synthesis of related compounds with a focus on their potential as anti-cancer agents. For instance, a study by Ravinaik et al. (2021) designed and synthesized a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides. These compounds showed promising anticancer activity against multiple cancer cell lines, indicating their potential for further drug development in cancer therapy (Ravinaik et al., 2021).

Antimicrobial and Antioxidant Properties

Another area of application is in the development of antimicrobial and antioxidant agents. A study by Nayak et al. (2016) synthesized new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives and evaluated their in vitro antitubercular activities. The study highlighted the significant antimicrobial potential of these compounds, especially against Mycobacterium tuberculosis (Nayak et al., 2016). Furthermore, Bondock et al. (2016) investigated the antioxidant activity of some newly synthesized 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles, revealing their capacity to protect against DNA damage, indicating their potential use as antioxidants (Bondock et al., 2016).

Antitubercular and Antimicrobial Screening

Further research has been conducted on the synthesis of derivatives with antitubercular and antimicrobial properties. Nayak et al. (2016) again highlighted the promising lead molecules among the synthesized compounds for antitubercular activity, demonstrating significant activity against Mycobacterium tuberculosis without toxicity against normal cell lines (Nayak et al., 2016).